Cas no 40614-52-6 (1-(pyridin-2-yl)butane-1,3-dione)

1-(pyridin-2-yl)butane-1,3-dione structure
40614-52-6 structure
Product Name:1-(pyridin-2-yl)butane-1,3-dione
CAS No:40614-52-6
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD00922116
CID:1011607
PubChem ID:12707221
Update Time:2025-04-20

1-(pyridin-2-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(pyridin-2-yl)butane-1,3-dione
    • 1-pyridin-2-ylbutane-1,3-dione
    • 2-Acetoacetylpyridine
    • 1-(2-Pyridinyl)-1,3-butanedione
    • 1-(2-pyridyl)-1,3-butadione
    • 1-(2-PYRIDYL)-1,3-BUTANEDIONE
    • 1-(2-pyridyl)-butan-1,3-dione
    • 1-(pyrid-2'-yl)-butane-1,3-dione
    • 1,3-Butanedione,1-(2-pyridinyl)
    • 1-[2]pyridyl-butane-1,3-dione
    • 2-Acetoacetylpyridin
    • 1-pyridin-2-yl-butane-1,3-dione
    • CS-0272116
    • G31997
    • EN300-118832
    • 40614-52-6
    • 1-pyrid-2-yl-butane-1,3-dione
    • MFCD00922116
    • A1-01509
    • DB-083204
    • 1,3-Butanedione, 1-(2-pyridinyl)-
    • AKOS009234178
    • ZKPDXFCMHFRNQC-UHFFFAOYSA-N
    • DTXSID30507537
    • SCHEMBL1360847
    • MDL： MFCD00922116
    • Inchi： 1S/C9H9NO2/c1-7(11)6-9(12)8-4-2-3-5-10-8/h2-5H,6H2,1H3
    • InChI Key： ZKPDXFCMHFRNQC-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=CN=1)CC(C)=O

Computed Properties

  • Exact Mass: 163.06300
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 47Ų

Experimental Properties

  • Density: 1.2021 (rough estimate)
  • Melting Point: 50°C
  • Boiling Point: 290.25°C (rough estimate)
  • Refractive Index: 1.5300 (estimate)
  • PSA: 47.03000
  • LogP: 1.24340

1-(pyridin-2-yl)butane-1,3-dione Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(pyridin-2-yl)butane-1,3-dione Pricemore >>

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